Cas no 2229549-39-5 (1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229549-39-5
• MF: C₉H₇ClF₂N₂O₂
• MW: 248.613888025284
• CID: 5862603
• PubChem ID: 164663821
• Update Time: 2025-10-28

1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1939604
• 2229549-39-5
• 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine

• Inchi： 1S/C9H7ClF2N2O2/c10-5-2-1-3-6(14(15)16)7(5)8(13)4-9(8,11)12/h1-3H,4,13H2
• InChI Key： WIBVWQYLKZTSFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CC1(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.0164115g/mol
• Monoisotopic Mass: 248.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine

1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No 2229549-39-5, commonly referred to as 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine is characterized by a cyclopropane ring substituted with a chloro group at the 2-position and two fluorine atoms at the 6-position of the phenyl ring. This arrangement imparts distinctive electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The presence of the nitro group further enhances its potential as a precursor for various functionalized compounds.

Recent studies have explored the synthesis of this compound through a variety of routes, including nucleophilic aromatic substitution and cycloaddition reactions. Researchers have reported optimized conditions that improve yield and selectivity, making the synthesis more efficient for large-scale production. The compound's stability under various reaction conditions has also been extensively investigated, providing insights into its suitability for diverse chemical transformations.

In terms of applications, 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine has shown promise in the development of novel pharmaceutical agents. Its ability to act as a versatile building block in medicinal chemistry has led to its use in designing bioactive molecules targeting various disease states. For instance, recent research highlights its role in the synthesis of potential anticancer agents, where its unique structure contributes to selective binding with specific molecular targets.

Beyond pharmacology, this compound has also found applications in materials science. Its fluorinated cyclopropane moiety confers desirable physical properties such as high thermal stability and mechanical strength. These attributes make it a candidate for advanced materials like high-performance polymers and nanomaterials. Ongoing studies are exploring its integration into polymer frameworks to enhance material durability under harsh environmental conditions.

From a toxicological perspective, understanding the safety profile of 1-(2-Chloro-6-nitrophenyl)-2,2-difluorocyclopropan-1-amine is critical for its safe handling and application. Recent toxicity studies have evaluated its acute and chronic effects on various biological systems. Findings indicate that while the compound exhibits moderate toxicity at high doses, it demonstrates low systemic toxicity at therapeutic levels when used as an intermediate in drug development.

Looking ahead, the future of 1-(Chloro-Nitrophenyl)Difluorocyclopropylamine lies in leveraging emerging technologies such as artificial intelligence (AI) for predictive modeling of its interactions with biological systems. By integrating computational approaches with experimental data, researchers aim to uncover novel therapeutic applications and optimize its use in existing workflows.